1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde
Description
The compound “1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde” is a derivative of 1,2,3-triazole, which is a class of heterocyclic compounds. The 1,2,3-triazole ring is a versatile scaffold that is present in many pharmaceuticals and biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound would likely feature the aromatic 1,2,3-triazole ring, with the trifluoroethyl group and a formyl group (aldehyde) attached at the 1- and 4-positions, respectively .Chemical Reactions Analysis
The reactivity of this compound could be quite diverse due to the presence of the 1,2,3-triazole ring and the aldehyde group. The aldehyde could undergo various reactions such as nucleophilic addition or oxidation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the trifluoroethyl group could potentially increase the compound’s lipophilicity, which might affect its solubility and stability .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde involves the reaction of 2,2,2-trifluoroethyl azide with propargyl aldehyde in the presence of a copper catalyst to form the desired product.", "Starting Materials": [ "2,2,2-trifluoroethyl azide", "propargyl aldehyde", "copper catalyst" ], "Reaction": [ "Add 2,2,2-trifluoroethyl azide to a reaction flask", "Add propargyl aldehyde to the reaction flask", "Add a copper catalyst to the reaction flask", "Heat the reaction mixture to a temperature of 80-100°C", "Stir the reaction mixture for 24-48 hours", "Cool the reaction mixture to room temperature", "Extract the product with a suitable solvent", "Purify the product by column chromatography" ] } | |
CAS RN |
1393568-30-3 |
Product Name |
1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbaldehyde |
Molecular Formula |
C5H4F3N3O |
Molecular Weight |
179.1 |
Purity |
95 |
Origin of Product |
United States |
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